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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B1670192 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of

Commercially Available DEHP Certified Reference Materials (CRMs)

This guide provides an objective comparison of Di(2-ethylhexyl) phthalate (DEHP) Certified

Reference Materials (CRMs) from leading suppliers. The selection of a high-quality, well-

characterized CRM is paramount for ensuring the accuracy and reliability of analytical data in

research, quality control, and regulatory compliance. This document summarizes the key

characteristics of available DEHP CRMs, details common experimental protocols for their use,

and visualizes analytical workflows and relevant biological pathways.

Comparison of DEHP Certified Reference Materials
The choice of a DEHP CRM will depend on the specific application, required concentration, and

the analytical instrumentation employed. The following tables provide a summary of DEHP

CRMs offered by prominent suppliers. It is important to note that specific values for purity and

uncertainty are lot-dependent and the Certificate of Analysis (CoA) for a specific lot should

always be consulted for the most accurate information.

Table 1: Neat DEHP Certified Reference Materials
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Supplier
Product
Name/Num
ber

Format
Purity/Certif
ied Value

Expanded
Uncertainty

Accreditatio
ns

Sigma-

Aldrich

(TraceCERT

®)

Bis(2-

ethylhexyl)

phthalate,

certified

reference

material,

TraceCERT®

Neat ≥98.0%

Varies by lot

(available on

CoA)

ISO/IEC

17025, ISO

17034

AccuStandar

d

bis(2-

Ethylhexyl)

phthalate

(DEHP)

Neat

High Purity

(specific

value on

CoA)[1]

Varies by lot

(available on

CoA)

ISO 17034

Class

Certified

Reference

Material[1]

HPC

Standards

Bis(2-

ethylhexyl)

phthalate

(DEHP)

Neat

High Purity

(specific

value on

CoA)[2]

Varies by lot

(available on

CoA)

ISO 9001,

ISO 17034[2]

LGC

Standards

Phthalic acid,

bis-2-

ethylhexyl

ester

Neat
Stated on

CoA

Stated on

CoA[3][4]
ISO 17034[5]

Chem

Service Inc.

di(2-

ethylhexyl)

phthalate

Neat

High Purity

(specific

value on

CoA)

Varies by lot

(available on

CoA)

Accredited

MedChemEx

press

DEHP

(Standard)
Neat 99.65%[6] Not specified Not specified
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Supplier
Product
Name/Num
ber

Concentrati
on

Solvent
Expanded
Uncertainty

Accreditatio
ns

AccuStandar

d

bis(2-

Ethylhexyl)ph

thalate

(DEHP)

1000

µg/mL[7]
Methanol

Varies by lot

(available on

CoA)

ISO 17034

Class

Certified

Reference

Material[7]

AccuStandar

d

bis(2-

Ethylhexyl)ph

thalate

(DEHP)

100 µg/mL Methanol

Varies by lot

(available on

CoA)

ISO 17034

Class

Certified

Reference

Material[8]

Experimental Protocols
Accurate quantification of DEHP relies on robust and validated analytical methods. High-

Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry

(GC-MS) are the most common techniques.

High-Performance Liquid Chromatography (HPLC) with
UV/Diode Array Detection
This method is widely used for the determination of DEHP in various matrices.

1. Sample Preparation:

Aqueous Samples (e.g., Water): Solid-phase extraction (SPE) with a C18 cartridge is

commonly used to concentrate the analyte and remove interfering substances.

Solid Samples (e.g., Polymers, Tissues): Solvent extraction is typically employed. The choice

of solvent (e.g., hexane, dichloromethane) depends on the matrix. The extract is then filtered

and may require a clean-up step.
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Biological Fluids (e.g., Plasma, Serum): Protein precipitation followed by liquid-liquid

extraction (LLE) or SPE is a common approach.

2. HPLC-UV/DAD Conditions:

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water is commonly employed to achieve good

separation.

Flow Rate: A standard flow rate of 1.0 mL/min is often used.

Detection: UV detection at a wavelength of approximately 225 nm is suitable for DEHP.

Calibration: A calibration curve is constructed using a series of dilutions of the DEHP CRM in

a suitable solvent.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS offers high sensitivity and selectivity for DEHP analysis, especially in complex matrices.

1. Sample Preparation:

Sample preparation methods are similar to those for HPLC, involving extraction and clean-up

steps to isolate DEHP from the sample matrix.

Derivatization is generally not required for DEHP analysis by GC-MS.

2. GC-MS Conditions:

Column: A non-polar or mid-polar capillary column, such as a DB-5ms, is commonly used.

Carrier Gas: Helium is the most common carrier gas.

Injection Mode: Splitless injection is often used for trace analysis.

Temperature Program: A temperature gradient is programmed to ensure good separation of

DEHP from other components.
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Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion

monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

Calibration: An internal standard method is often preferred for GC-MS to correct for

variations in injection volume and instrument response. A deuterated DEHP analog is an

ideal internal standard.

Mandatory Visualizations
Experimental and Analytical Workflows
The following diagrams illustrate the typical workflows for the analysis of DEHP using HPLC

and GC-MS.
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Experimental Workflow for DEHP Analysis
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Caption: A generalized workflow for the analysis of DEHP from sample collection to reporting.

Signaling Pathways Affected by DEHP
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DEHP is a known endocrine-disrupting chemical that can interfere with several biological

signaling pathways. The diagram below illustrates some of the key pathways affected by DEHP

and its primary metabolite, mono(2-ethylhexyl) phthalate (MEHP).

Key Signaling Pathways Potentially Disrupted by DEHP/MEHP
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Caption: Overview of major signaling pathways that can be affected by DEHP and its

metabolite MEHP.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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